Cas no 1497172-93-6 (1-Butanone, 1-(7-methoxy-2-benzofuranyl)-)

• Product Name: 1-Butanone, 1-(7-methoxy-2-benzofuranyl)-
• CAS No: 1497172-93-6
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 5904755
• PubChem ID: 65427238
• Update Time: 2025-07-20

1-Butanone, 1-(7-methoxy-2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(7-methoxy-2-benzofuranyl)-
• EN300-744863
• 1497172-93-6
• 1-(7-Methoxybenzofuran-2-yl)butan-1-one
• CS-0296893
• 1-(7-methoxy-1-benzofuran-2-yl)butan-1-one
• AKOS014763491

• Inchi： 1S/C13H14O3/c1-3-5-10(14)12-8-9-6-4-7-11(15-2)13(9)16-12/h4,6-8H,3,5H2,1-2H3
• InChI Key： RRKSVYBFJXULLW-UHFFFAOYSA-N
• SMILES： C(C1=CC2=CC=CC(OC)=C2O1)(=O)CCC

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• Density: 1.119±0.06 g/cm3(Predicted)
• Boiling Point: 329.1±22.0 °C(Predicted)

Additional information on 1-Butanone, 1-(7-methoxy-2-benzofuranyl)-

Chemical Profile of 1-Butanone, 1-(7-methoxy-2-benzofuranyl)- (CAS No. 1497172-93-6)

1-Butanone, 1-(7-methoxy-2-benzofuranyl)-, identified by its Chemical Abstracts Service (CAS) number 1497172-93-6, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzofuran derivatives, characterized by a fused benzene and furan ring system. The presence of a 7-methoxy substituent on the benzofuran moiety introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structure of 1-Butanone, 1-(7-methoxy-2-benzofuranyl)- features a ketone group attached to one end of the benzofuran ring, with the other end linked to a butyl chain. This structural arrangement allows for diverse interactions with biological targets, including enzymes and receptors. The ketone functionality serves as a key site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in benzofuran derivatives due to their demonstrated biological activity across various therapeutic areas. Studies have highlighted the potential of these compounds in modulating inflammatory pathways, neurotransmitter systems, and even in the development of anticancer agents. The 7-methoxy group, in particular, has been shown to enhance binding affinity and metabolic stability, making it a preferred moiety in drug design.

One of the most compelling aspects of 1-Butanone, 1-(7-methoxy-2-benzofuranyl)- is its versatility as a pharmaceutical intermediate. Researchers have leveraged this compound to synthesize analogs that exhibit improved efficacy and reduced toxicity compared to parent structures. For instance, derivatives of this compound have been investigated for their potential role in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The benzofuran core is known to interact with specific amino acid residues in target proteins, facilitating allosteric modulation and downstream signaling inhibition.

The synthesis of 1-Butanone, 1-(7-methoxy-2-benzofuranyl)- typically involves multi-step organic reactions starting from commercially available precursors. Key steps include Friedel-Crafts acylation followed by methylation and reduction protocols. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve higher yields and purities. These synthetic strategies underscore the compound's significance in industrial-scale pharmaceutical production.

From a biological perspective, the pharmacokinetic profile of 1-Butanone, 1-(7-methoxy-2-benzofuranyl)- is an area of active investigation. Preclinical studies suggest that this compound exhibits moderate solubility in both aqueous and lipid environments, which is critical for achieving optimal bioavailability. Additionally, its metabolic stability has been assessed through in vitro studies using liver microsomes, revealing a favorable half-life that could translate into effective therapeutic dosing regimens.

The toxicological profile of this compound has also been thoroughly evaluated. Acute toxicity studies indicate low systemic toxicity at tested doses, with no significant organ-specific effects observed. Chronic exposure studies are ongoing to further elucidate long-term safety parameters. These findings are crucial for advancing clinical trials and ensuring patient safety during therapeutic applications.

In conclusion,1-Butanone, 1-(7-methoxy-2-benzofuranyl)- (CAS No. 1497172-93-6) represents a promising candidate for further development in medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity and synthetic accessibility, make it an attractive scaffold for designing next-generation therapeutics. As research continues to uncover new applications for benzofuran derivatives, this compound is poised to play a significant role in addressing unmet medical needs across multiple disease indications.